Cas no 76414-28-3 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylbutyl) ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylbutyl) ester
• CAS No: 76414-28-3
• MF: C₂₄H₄₄O₇
• MW: 444.601968765259
• CID: 574550
• PubChem ID: 230464
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylbutyl) ester
• tris(2-ethylbutyl) 2-hydroxypropane-1,2,3-tricarboxylate
• 76414-28-3
• NSC-25384
• NSC25384
• DTXSID60282305
• SCHEMBL11052548

• Inchi： 1S/C24H44O7/c1-7-18(8-2)15-29-21(25)13-24(28,23(27)31-17-20(11-5)12-6)14-22(26)30-16-19(9-3)10-4/h18-20,28H,7-17H2,1-6H3
• InChI Key： WRLNWKVHTRIXSF-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCC(CC)CC)(CC(=O)OCC(CC)CC)O)=O)CC(CC)CC

Computed Properties

• Exact Mass: 444.309
• Monoisotopic Mass: 444.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.465
• PSA: 99.13000
• LogP: 4.43590